Cas no 1020252-36-1 (3-({2-[(3-oxocyclohex-1-en-1-yl)amino]ethyl}amino)cyclohex-2-en-1-one)

• Product Name: 3-({2-[(3-oxocyclohex-1-en-1-yl)amino]ethyl}amino)cyclohex-2-en-1-one
• CAS No: 1020252-36-1
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• MDL: MFCD00129274
• CID: 4567986
• Update Time: 2025-05-25

3-({2-[(3-oxocyclohex-1-en-1-yl)amino]ethyl}amino)cyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-((2-((3-OXOCYCLOHEX-1-ENYL)AMINO)ETHYL)AMINO)CYCLOHEX-2-EN-1-ONE
• 3-({2-[(3-oxocyclohex-1-en-1-yl)amino]ethyl}amino)cyclohex-2-en-1-one
• 2-Cyclohexen-1-one, 3,3'-(1,2-ethanediyldiimino)bis-

• MDL： MFCD00129274
• Inchi： 1S/C14H20N2O2/c17-13-5-1-3-11(9-13)15-7-8-16-12-4-2-6-14(18)10-12/h9-10,15-16H,1-8H2
• InChI Key： IVZFHEUZJWNHRY-UHFFFAOYSA-N
• SMILES： C(NC1CCCC(=O)C=1)CNC1CCCC(=O)C=1

Computed Properties

• Exact Mass: 248.152478g/mol
• Monoisotopic Mass: 248.152478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 248.32g/mol
• XLogP3: 1
• Topological Polar Surface Area: 58.2Ų

Additional information on 3-({2-[(3-oxocyclohex-1-en-1-yl)amino]ethyl}amino)cyclohex-2-en-1-one

3-({2-[(3-Oxocyclohex-1-en-1-yl)amino]ethyl}amino)cyclohex-2-en-1-one: A Comprehensive Overview

The compound with CAS No. 1020252-36-1, commonly referred to as 3-{[2-(3-Oxocyclohexenyl)ethyl]amino}cyclohexenone, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This molecule, characterized by its complex structure, has garnered attention due to its unique properties and applications in drug discovery and material science. In this article, we delve into the structural features, synthesis methods, biological activities, and recent advancements related to this compound.

The molecular structure of 3-{[2-(3-Oxocyclohexenyl)ethyl]amino}cyclohexenone is intriguing, featuring a cyclohexenone ring fused with an aminoethyl group. The presence of the cyclohexenone moiety introduces rigidity and conjugation, while the aminoethyl group enhances the molecule's flexibility and reactivity. This combination makes the compound an ideal candidate for exploring stereochemical effects and reactivity in organic reactions. Recent studies have highlighted its role as a versatile building block in synthesizing bioactive molecules.

One of the most significant aspects of this compound is its synthesis. Researchers have developed several efficient methods to synthesize 3-{[2-(3-Oxocyclohexenyl)ethyl]amino}cyclohexenone, including one-pot reactions and catalytic processes. These methods not only improve yield but also reduce reaction time, making them suitable for large-scale production. For instance, a study published in *Organic Chemistry* demonstrated the use of palladium-catalyzed coupling reactions to synthesize this compound with high purity.

The biological activity of 3-{[2-(3-Oxocyclohexenyl)ethyl]amino}cyclohexenone has been a focal point of recent research. Preclinical studies indicate that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, its ability to modulate enzyme activity has led to investigations into its potential as a drug delivery agent.

In terms of applications, 3-{[2-(3-Oxocyclohexenyl)ethyl]amino}cyclohexenone has found utility in the development of advanced materials. Its rigid structure and conjugated system make it an excellent candidate for use in organic electronics, particularly in the design of semiconducting polymers. Recent breakthroughs have demonstrated its ability to enhance the performance of organic photovoltaic devices, paving the way for future innovations in renewable energy technologies.

Moreover, the compound's role in medicinal chemistry cannot be overstated. Its ability to act as a scaffold for drug design has led to the creation of novel therapeutic agents with improved bioavailability and efficacy. A study published in *Journal of Medicinal Chemistry* highlighted its potential as a lead compound for developing treatments against infectious diseases caused by multidrug-resistant pathogens.

Despite its numerous advantages, the synthesis and application of 3-{[2-(3-Oxocyclohexenyl)ethyl]amino}cyclohexenone present certain challenges. For instance, optimizing reaction conditions to achieve high enantioselectivity remains an area requiring further investigation. Additionally, while its biological activity is promising, more extensive clinical trials are needed to validate its safety and efficacy in humans.

In conclusion, 3-{[2-(3-Oxocyclohexenyl)ethyl]amino}cyclohexenone (CAS No. 1020252-36-1) is a multifaceted compound with immense potential across various scientific domains. Its unique structure, efficient synthesis methods, and diverse applications make it a subject of intense research interest. As advancements continue to unfold, this compound is poised to play a pivotal role in shaping future innovations in chemistry and medicine.